1-(2-Methoxyphenyl)-3-(4-toluidino)-2,5-pyrrolidinedione

• IUPAC Name: 1-(2-methoxyphenyl)-3-(4-methylanilino)pyrrolidine-2,5-dione
• InChI: InChI=1S/C18H18N2O3/c1-12-7-9-13(10-8-12)19-14-11-17(21)20(18(14)22)15-5-3-4-6-16(15)23-2/h3-10,14,19H,11H2,1-2H3
• InChI Key: FCIHHZLZCQQREA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2CC(=O)N(C2=O)C3=CC=CC=C3OC
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol

Description

1-(2-Methoxyphenyl)-3-(4-toluidino)-2,5-pyrrolidinedione, also known as MTTP, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a type of pyrrolidinedione, which is a class of organic compounds that have been found to have a wide range of biological activities. MTTP has been shown to have a number of interesting properties that make it a promising candidate for use in various scientific studies.

Mechanism of Action

The mechanism of action of 1-(2-Methoxyphenyl)-3-(4-toluidino)-2,5-pyrrolidinedione is complex and not fully understood. However, it is thought to work by binding to specific proteins in the body, which can alter their function and lead to a variety of biological effects. Further research is needed to fully understand the mechanism of action of 1-(2-Methoxyphenyl)-3-(4-toluidino)-2,5-pyrrolidinedione.
Biochemical and Physiological Effects:
1-(2-Methoxyphenyl)-3-(4-toluidino)-2,5-pyrrolidinedione has been found to have a number of interesting biochemical and physiological effects. For example, it has been shown to have antioxidant properties, which can help protect cells from damage. It has also been found to have anti-inflammatory properties, which could make it a promising candidate for use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

1-(2-Methoxyphenyl)-3-(4-toluidino)-2,5-pyrrolidinedione has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize, making it a cost-effective option for researchers. However, one limitation is that it can be difficult to work with, as it is often unstable and can be difficult to purify.

Future Directions

There are a number of future directions for research involving 1-(2-Methoxyphenyl)-3-(4-toluidino)-2,5-pyrrolidinedione. One area of interest is the potential use of 1-(2-Methoxyphenyl)-3-(4-toluidino)-2,5-pyrrolidinedione as a therapeutic agent in the treatment of various diseases. Another area of interest is the use of 1-(2-Methoxyphenyl)-3-(4-toluidino)-2,5-pyrrolidinedione as a tool to study the function of specific proteins in the body. Further research is needed to fully understand the potential applications of 1-(2-Methoxyphenyl)-3-(4-toluidino)-2,5-pyrrolidinedione in scientific research.

Synthesis Methods

1-(2-Methoxyphenyl)-3-(4-toluidino)-2,5-pyrrolidinedione can be synthesized through a number of different methods, including chemical synthesis and biosynthesis. Chemical synthesis involves the use of various chemical reactions to create the compound, while biosynthesis involves the use of biological processes to produce the compound. Both methods have been used successfully to produce 1-(2-Methoxyphenyl)-3-(4-toluidino)-2,5-pyrrolidinedione, and the choice of method depends on the specific application.

Scientific Research Applications

1-(2-Methoxyphenyl)-3-(4-toluidino)-2,5-pyrrolidinedione has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves the use of 1-(2-Methoxyphenyl)-3-(4-toluidino)-2,5-pyrrolidinedione as a tool to study the function of specific proteins in the body. 1-(2-Methoxyphenyl)-3-(4-toluidino)-2,5-pyrrolidinedione has been shown to bind to certain proteins, allowing researchers to study their function and potential therapeutic applications.